N-Desmethyl L-Ergothioneine Methyl Ester
N-Desmethyl L-Ergothioneine Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
162138-71-8
VCID:
VC0029815
InChI:
InChI=1S/C9H15N3O2S/c1-12(2)7(8(13)14-3)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2,10,11,15)/t7-/m0/s1
SMILES:
CN(C)C(CC1=CNC(=S)N1)C(=O)OC
Molecular Formula:
C9H15N3O2S
Molecular Weight:
229.3 g/mol
N-Desmethyl L-Ergothioneine Methyl Ester
CAS No.: 162138-71-8
Reference Standards
VCID: VC0029815
Molecular Formula: C9H15N3O2S
Molecular Weight: 229.3 g/mol
| CAS No. | 162138-71-8 |
|---|---|
| Product Name | N-Desmethyl L-Ergothioneine Methyl Ester |
| Molecular Formula | C9H15N3O2S |
| Molecular Weight | 229.3 g/mol |
| IUPAC Name | methyl (2S)-2-(dimethylamino)-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoate |
| Standard InChI | InChI=1S/C9H15N3O2S/c1-12(2)7(8(13)14-3)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2,10,11,15)/t7-/m0/s1 |
| Standard InChIKey | RRTOEEXBIOEGRQ-ZETCQYMHSA-N |
| Isomeric SMILES | CN(C)[C@@H](CC1=CNC(=S)N1)C(=O)OC |
| SMILES | CN(C)C(CC1=CNC(=S)N1)C(=O)OC |
| Canonical SMILES | CN(C)C(CC1=CNC(=S)N1)C(=O)OC |
| Synonyms | (S)-α-(Dimethylamino)-2,3-dihydro-2-thioxo-1H-imidazole-4-propanoic Acid Methyl Ester; N,N-Dimethyl-2-mercapto-L-histidine Methyl Ester; |
| PubChem Compound | 9991428 |
| Last Modified | Nov 11 2021 |
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